Cas no 1034566-09-0 (Chroman-8-carbonyl chloride)

Chroman-8-carbonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactivity as an acylating agent. The carbonyl chloride functional group enables efficient formation of esters, amides, and other derivatives, making it useful in pharmaceutical and fine chemical applications. Its chroman backbone offers structural stability and potential for further functionalization. The compound is typically handled under anhydrous conditions due to its moisture sensitivity. Its high purity and consistent reactivity make it a reliable choice for researchers developing heterocyclic compounds or exploring structure-activity relationships. Proper storage and handling are essential to maintain its integrity for synthetic applications.

Chroman-8-carbonyl chloride structure

Product Name:Chroman-8-carbonyl chloride

CAS No:1034566-09-0

MF:C₁₀H₉ClO₂

MW:196.630262136459

CID:1003630

PubChem ID:15480465

Update Time:2025-05-28

Chroman-8-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- Chroman-8-carbonyl chloride
- 3,4-dihydro-2H-chromene-8-carbonyl chloride
- chromane-8-carbonyl chloride
- AKOS006344812
- DB-059001
- 1034566-09-0
- 3,4-dihydro-2H-1-benzopyran-8-carbonyl chloride
- DTXSID40573162
- MS-22681
- Chroman-8-carbonyl chloride , 90%
- Inchi： 1S/C10H9ClO2/c11-10(12)8-5-1-3-7-4-2-6-13-9(7)8/h1,3,5H,2,4,6H2
- InChI Key： TTYLUAYKWAEQDM-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=CC2=C1OCCC2)=O

Computed Properties

Exact Mass: 196.02900
Monoisotopic Mass: 196.0291072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.30000
LogP: 2.39060

Chroman-8-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C383413-10mg	Chroman-8-carbonyl Chloride	1034566-09-0	10mg	$ 50.00	2022-06-06
TRC	C383413-50mg	Chroman-8-carbonyl Chloride	1034566-09-0	50mg	$ 115.00	2022-06-06
TRC	C383413-100mg	Chroman-8-carbonyl Chloride	1034566-09-0	100mg	$ 185.00	2022-06-06